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Compound of Interest

Compound Name: LAS38096

Cat. No.: B1674518 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or detailed handling information for the

compound identified as LAS38096 (Molecular Formula: C₁₇H₁₂N₆O) is publicly available.[1]

The following guidance is based on general best practices for handling novel or

uncharacterized chemical substances in a laboratory setting. It is imperative to seek substance-

specific data from the manufacturer or perform a thorough risk assessment before handling.

Immediate Safety and Logistical Information
Given the absence of specific data for LAS38096, it must be treated as a potentially hazardous

substance. The following precautions are recommended as a baseline for ensuring personnel

safety and operational integrity.

Personal Protective Equipment (PPE):

A comprehensive PPE program is crucial when handling unknown substances.[2] The selection

of PPE should be based on a thorough hazard assessment.[2][3] For a novel compound like

LAS38096, a conservative approach is warranted.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in situations with a

higher risk of splashes.

Protects against potential

splashes, and airborne

particles.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene). The

specific glove material should

be chosen after consulting a

glove compatibility chart, if

information on the chemical

class of LAS38096 becomes

available.

Prevents direct skin contact

with the substance.

Body Protection

A laboratory coat is mandatory.

For larger quantities or

procedures with a higher risk

of splashes, chemically

resistant coveralls or an apron

should be used.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

If this is not possible, a risk

assessment should determine

the need for respiratory

protection, such as an N95

respirator or a respirator with

organic vapor cartridges.

Protects against inhalation of

potentially harmful aerosols or

vapors.

Operational Plan:

All handling of LAS38096 should occur in a designated and clearly marked area. Ensure that

safety showers and eyewash stations are readily accessible and have been recently tested.[4]
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Handling Procedures:

Engineering Controls: All work with LAS38096 should be performed in a properly functioning

chemical fume hood.[4]

General Hygiene: Avoid inhalation, ingestion, and direct skin contact. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling the substance.

Transportation: When moving the compound within the laboratory, use a secondary

container to minimize the risk of spills.

Disposal Plan:

As the specific hazards of LAS38096 are unknown, it should be disposed of as hazardous

chemical waste.

Waste Collection: Collect all waste materials (including contaminated PPE) in a clearly

labeled, sealed container.

Waste Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Experimental Protocols
Due to the lack of available data, no specific experimental protocols involving LAS38096 can

be provided. When developing protocols, a thorough risk assessment must be conducted for

each step. This should include an evaluation of potential reactions, byproducts, and exposure

risks.

Logical Workflow for Handling an Uncharacterized
Substance
The following diagram outlines a logical workflow for researchers when encountering a novel or

uncharacterized compound like LAS38096.
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Caption: Workflow for handling an uncharacterized chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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